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Compound of Interest

Compound Name: MRTX0902

Cat. No.: B10829282

For immediate release

This document provides essential guidance on the proper disposal procedures for MRTX0902,
a potent and selective SOS1 inhibitor used in cancer research. Adherence to these protocols is
critical to ensure laboratory safety, environmental protection, and regulatory compliance. This
information is intended for researchers, scientists, and drug development professionals actively
engaged in laboratory settings.

Core Principles of MRTX0902 Disposal

MRTX0902, as with many research-grade chemical compounds, requires careful handling and
disposal. The primary principle is to manage it as a chemical waste product in accordance with
local, regional, and national regulations. Under no circumstances should MRTX0902 be
disposed of in standard laboratory trash or flushed down the drain.

Quantitative Data Summary

For clarity and quick reference, the following table summarizes key chemical and safety
information for MRTX0902.
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Property Value

2-methyl-3-[(1R)-1-[[4-methyl-7-(4-
Chemical Name morpholinyl)pyrido[3,4-d]pyridazin-1-

ylJamino]ethyl]-benzonitrile

CAS Number 2654743-22-1
Molecular Formula C22H24N6O
Molecular Weight 388.5 g/mol
Appearance Solid

Storage Temperature -20°C

Step-by-Step Disposal Protocol

The following procedure outlines the recommended steps for the safe disposal of MRTX0902
and associated materials.

Step 1: Waste Identification and Segregation

e Unused or Expired MRTX0902: Pure, unadulterated MRTX0902 must be treated as chemical
waste.

o Contaminated Materials: Any materials that have come into direct contact with MRTX0902,
including but not limited to pipette tips, gloves, bench paper, and empty vials, should be
considered contaminated and segregated as chemical waste.

» Solutions: Solutions containing MRTX0902 must be collected in a designated, sealed, and
clearly labeled waste container.

Step 2: Waste Collection and Labeling
o Use a dedicated, leak-proof container for all MRTX0902 waste.

e The container must be clearly labeled with "Hazardous Waste," the full chemical name
"MRTX0902," and the approximate quantity.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b10829282?utm_src=pdf-body
https://www.benchchem.com/product/b10829282?utm_src=pdf-body
https://www.benchchem.com/product/b10829282?utm_src=pdf-body
https://www.benchchem.com/product/b10829282?utm_src=pdf-body
https://www.benchchem.com/product/b10829282?utm_src=pdf-body
https://www.benchchem.com/product/b10829282?utm_src=pdf-body
https://www.benchchem.com/product/b10829282?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10829282?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Never mix MRTX0902 waste with other incompatible waste streams.
Step 3: Consultation with Environmental Health and Safety (EHS)

» Contact your institution's Environmental Health and Safety (EHS) office to inform them of the
waste you have generated.

o The EHS office will provide specific instructions on the proper disposal procedures in
accordance with institutional and local regulations. They will arrange for the collection and
disposal of the chemical waste.

Step 4: Documentation

e Maintain a detailed record of the amount of MRTX0902 disposed of and the date of disposal.
This is crucial for laboratory inventory management and regulatory compliance.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of MRTX0902.
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MRTX0902 Disposal Workflow

Start: MRTX0902 Waste Generated
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(Pure compound, Contaminated materials, Solutions)

Gegregate as Chemical Waste)

Collect in a Labeled,
Leak-Proof Container

:

Contact Environmental Health & Safety (EHS) Office

Proceed Do Not Proceed

Improper Disposal

(Trash, Sewer)

(Follow EHS Instructions for Pickup and DisposaD

(Document Disposal Details)

End: Safe and Compliant Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of MRTX0902.
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Disclaimer: This information is intended as a general guide. Always consult your institution's
specific safety protocols and the official Safety Data Sheet (SDS) for MRTX0902, and adhere
to all applicable local, state, and federal regulations.

 To cite this document: BenchChem. [Proper Disposal of MRTX0902: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10829282#mrtx0902-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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